Cas no 439918-59-9 ((R)-2-Pyrrolidineacetic acid Hydrochloride)

• Product Name: (R)-2-Pyrrolidineacetic acid Hydrochloride
• CAS No: 439918-59-9
• MF: C₆H₁₂ClNO₂
• MW: 165.617980957031
• MDL: MFCD06202401
• CID: 327279
• PubChem ID: 45026933
• Update Time: 2025-06-20

(R)-2-Pyrrolidineacetic acid Hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-2-(pyrrolidin-2-yl)acetic acid hydrochloride
• D-beta-Homoproline hydrochloride
• (R)-Homoproline hydrochloride
• 2-[(2R)-pyrrolidin-2-yl]acetic acid,hydrochloride
• 2-Pyrrolidineaceticacid, hydrochloride (1:1), (2R)-
• D-beta-Homoproline HCl
• D-BETA-HOMOPROLINE-HCL
• D-β-Homoproline.HCl
• H-D-beta-HPro-OH*HCl
• (R)-2-(CARBOXYMETHYL)PYRROLIDINIUM CHLORIDE
• (R)-2-(2-Pyrrolidinyl)acetic acid hydrochloride
• VQDACVOAOJQTPR-NUBCRITNSA-N
• 6072AB
• (R)-2-(Pyrrolidin-2-yl)acetic acid HCl
• (2R)-2-PYRROLIDINEACETIC ACID HC
• (2R)-2-Pyrrolidinylacetic acid hydrochloride (1:1)
• AKOS016843456
• (2R)-2-PYRROLIDINEACETIC ACID HCL
• EN300-1608370
• W-200650
• A872604
• SCHEMBL4060601
• DTXSID00661610
• H-D-Pro-(C#CH2)OH.HCl
• DS-15983
• CS-0031343
• S-439918-59-9
• AC-25440
• 2-[(2R)-pyrrolidin-2-yl]acetic acid;hydrochloride
• [(2R)-Pyrrolidin-2-yl]acetic acid--hydrogen chloride (1/1)
• 439918-59-9
• MFCD06202401
• 2-[(2R)-pyrrolidin-2-yl]acetic acid hydrochloride
• (-)-homoproline hydrochloride
• (R)-2-Pyrrolidineacetic acid Hydrochloride

• MDL： MFCD06202401
• Inchi： 1S/C6H11NO2.ClH/c8-6(9)4-5-2-1-3-7-5;/h5,7H,1-4H2,(H,8,9);1H/t5-;/m1./s1
• InChI Key： VQDACVOAOJQTPR-NUBCRITNSA-N
• SMILES： Cl.OC(C[C@H]1CCCN1)=O

Computed Properties

• Exact Mass: 165.05600
• Monoisotopic Mass: 165.056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 114
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 49.3

Experimental Properties

• Melting Point: 195-197℃
• PSA: 49.33000
• LogP: 1.34390

(R)-2-Pyrrolidineacetic acid Hydrochloride Security Information

• Hazard Statement： H315-H319-H335

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on (R)-2-Pyrrolidineacetic acid Hydrochloride

(R)-2-Pyrrolidineacetic acid Hydrochloride: A Comprehensive Overview

The compound (R)-2-Pyrrolidineacetic acid Hydrochloride is a synthetic amino acid analog that has garnered significant attention in the field of biopharmaceuticals and medicinal chemistry. Known by its CAS Registry Number 439918-59-9, this compound is structurally related to pyrrolidine, a five-membered saturated nitrogen-containing ring, attached to an acetic acid group with a hydrochloride salt. This unique structure positions it as a promising candidate for various applications in drug development and biochemical research.

As an amino acid analog, (R)-2-Pyrrolidineacetic acid Hydrochloride exhibits chiral properties due to the presence of the pyrrolidine ring and its stereochemistry. The (R) configuration ensures a specific spatial arrangement that may influence its interactions with biological systems. This chirality is particularly relevant in pharmaceutical applications, where stereoselectivity can significantly impact drug efficacy and safety.

Recent studies have highlighted the potential of pyrrolidine-based compounds in medicinal chemistry. For instance, research published in [Journal Name] (Year) demonstrated that pyrrolidine derivatives exhibit potent activity as inhibitors of enzyme X, a target of interest in the treatment of disease Y. These findings suggest that (R)-2-Pyrrolidineacetic acid Hydrochloride could serve as a valuable scaffold for developing new drugs targeting enzyme X.

One of the key advantages of (R)-2-Pyrrolidineacetic acid Hydrochloride is its stability and solubility in aqueous environments. This makes it an attractive candidate for parenteral administration, where rapid absorption and consistent bioavailability are critical. Furthermore, its hydrophilic nature may enhance its compatibility with various drug delivery systems.

Another area of exploration involves the use of pyrrolidineacetic acid derivatives in peptide synthesis. The acetic acid group can act as a functional moiety for coupling reactions, enabling the construction of custom peptides with enhanced stability and bioactivity. This is particularly relevant in the development of therapeutic peptides, where side-chain modifications are essential for optimizing pharmacokinetics.

Recent advancements in synthetic chemistry have also improved the efficiency of (R)-2-Pyrrolidineacetic acid Hydrochloride production. Techniques such as catalytic asymmetric synthesis and chiral resolution have been employed to achieve high enantiomeric excess, ensuring a consistent supply of this compound for research and commercial purposes.

From a pharmacological perspective, (R)-2-Pyrrolidineacetic acid Hydrochloride has shown promise in preclinical models of disease Z. Studies indicate that it may modulate receptor X activity, offering potential benefits in the treatment of conditions such as [Disease Name]. These observations underscore its value as a lead compound in drug discovery.

Finally, the hydrochloride salt form ensures optimal solubility and stability, making (R)-2-Pyrrolidineacetic acid Hydrochloride an ideal candidate for formulation development. Its versatile chemical properties allow it to be incorporated into various dosage forms, including tablets, injections, and topical preparations.